![molecular formula C12H14Cl3NO3 B5889270 2,2,2-trichloro-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide](/img/structure/B5889270.png)
2,2,2-trichloro-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide
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Overview
Description
2,2,2-trichloro-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide, also known as URB597, is a selective inhibitor of fatty acid amide hydrolase (FAAH). FAAH is an enzyme that breaks down endocannabinoids in the body, which are natural compounds that regulate various physiological functions. By inhibiting FAAH, URB597 increases the levels of endocannabinoids in the body, leading to various biochemical and physiological effects.
Mechanism of Action
2,2,2-trichloro-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide selectively inhibits FAAH, which is responsible for breaking down endocannabinoids in the body. By inhibiting FAAH, this compound increases the levels of endocannabinoids, such as anandamide and 2-arachidonoylglycerol (2-AG), which bind to cannabinoid receptors in the body. This leads to various biochemical and physiological effects, such as pain relief, reduced anxiety and depression, and improved cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. It has been shown to increase the levels of endocannabinoids in the body, leading to pain relief, reduced anxiety and depression, and improved cognitive function. It has also been shown to have anti-inflammatory and neuroprotective effects, which may be beneficial for treating various neurological disorders.
Advantages and Limitations for Lab Experiments
2,2,2-trichloro-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide has several advantages for lab experiments. It is a selective inhibitor of FAAH, which allows for the specific modulation of endocannabinoid levels in the body. It is also relatively stable and easy to synthesize, which makes it a convenient tool for studying the endocannabinoid system. However, this compound has some limitations as well. It has a short half-life in the body, which may limit its therapeutic potential. It also has some off-target effects, which may complicate its interpretation in lab experiments.
Future Directions
There are several future directions for 2,2,2-trichloro-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide research. One direction is to investigate its potential therapeutic applications for various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Another direction is to explore its potential as a pain reliever and anti-inflammatory agent. Additionally, further studies are needed to better understand its mechanism of action and potential off-target effects.
Synthesis Methods
2,2,2-trichloro-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide can be synthesized by reacting 2-(3,4-dimethoxyphenyl)ethylamine with 2,2,2-trichloroacetyl chloride in the presence of triethylamine. The reaction results in the formation of this compound, which can be purified by column chromatography.
Scientific Research Applications
2,2,2-trichloro-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic, anxiolytic, and antidepressant effects in animal models. It has also been studied for its potential to treat various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
Properties
IUPAC Name |
2,2,2-trichloro-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14Cl3NO3/c1-18-9-4-3-8(7-10(9)19-2)5-6-16-11(17)12(13,14)15/h3-4,7H,5-6H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNWACDYQQXCWSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNC(=O)C(Cl)(Cl)Cl)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14Cl3NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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